Cas no 73000-32-5 (4,5,6-Pyrimidinetriamine, 2-(butylthio)-)

• Product Name: 4,5,6-Pyrimidinetriamine, 2-(butylthio)-
• CAS No: 73000-32-5
• MF: C₈H₁₅N₅S
• MW: 213.303199052811
• CID: 2139871
• Update Time: 2023-08-04

4,5,6-Pyrimidinetriamine, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-(butylthio)pyrimidine-4,5,6-triamine
• 4,5,6-Pyrimidinetriamine, 2-(butylthio)-

• Inchi： 1S/C8H15N5S/c1-2-3-4-14-8-12-6(10)5(9)7(11)13-8/h2-4,9H2,1H3,(H4,10,11,12,13)
• InChI Key： VAUXALGMJNZAHN-UHFFFAOYSA-N
• SMILES： S(C1N=C(C(=C(N)N=1)N)N)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Topological Polar Surface Area: 129